Cas no 127-71-9 (Sulfabenzamide)

• Product Name: Sulfabenzamide
• CAS No: 127-71-9
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• MDL: MFCD00044890
• CID: 36192
• PubChem ID: 87559935
• Update Time: 2025-11-02

Sulfabenzamide Chemical and Physical Properties

Names and Identifiers

• sulconazole nitrate
• N-[(4-Aminophenyl)sulfonyl]-benzamide
• Sulfabenzamide
• N-Sulfanilylbenzamide
• SULFABENZAMIDE CRYSTALLINE
• Sulfabenzamide(SB)
• 4-Amino-N-benzoylbenzenesulfonamide
• N-(4-Aminobenzenesulfonyl)benzamide
• N-(4-aminophenyl)sulfonylbenzamide
• N-Benzoylsulfanilamide
• NSC 74587
• sulfabenzid
• sulfabenzide
• SulfabenzaMid.
• sulfabenzoylamide
• SulfabenzaMide, USP
• SB
• NSC 74587G
• N-Sulfamylbenzamide
• Sulfamylbenzamide
• Benzamide, N-[(4-aminophenyl)sulfonyl]-
• Sulfabenzamidum
• Sulfabenzamid
• Sulfabenzamida
• N-[(4-Aminophenyl)sulfonyl]benzamide
• N-(p-Aminobenzenesulfonyl)benzamide
• Benzamide, N-sulfanilyl-
• N(sup1)-Benzoylsulfanilamide
• N-((4-Aminophenyl)sulfonyl)benzamide
• Sulfanilamide, N(sup1)-benzoyl
• C13H12N2O3S
• Sulfabenzamida [INN-Spanish]
• Prestwick0_000711
• N(1)-benzoylsulfanilamide
• UNII-G58F8OPL4I
• Prestwick2_000711
• BENZOYL SULFANILAMIDE
• C72147
• Prestwick_1019
• HMS3372C11
• AKOS000482643
• Sulfanilamide, N1-benzoyl-
• Opera_ID_1271
• DivK1c_000537
• HMS2097O03
• KBio2_006598
• s4576
• AI3-08024
• KBio3_001458
• HMS1921A09
• NCGC00022347-03
• 127-71-9
• N-benzoyl4-aminobenzenesulfonamide
• Spectrum_000982
• SCHEMBL93841
• KBio2_001462
• SR-01000000178-3
• AB00052093
• TRYSUL COMPONENT SULFABENZAMIDE
• SPBio_002842
• NINDS_000537
• NCGC00022347-04
• SULFABENZAMIDE COMPONENT OF GYNE-SULF
• BPBio1_001015
• SPBio_001413
• DTXSID7045287
• CCG-39255
• AMY37036
• SULFABENZAMIDE (TRIPLE SULFA)
• NCGC00016385-05
• SMR000058257
• Sulfabenzamidum [INN-Latin]
• Spectrum5_001066
• TRIPLE SULFA (SULFABENZAMIDE) [ORANGE BOOK]
• Tox21_110410_1
• 4-amino-N-(1-phenyl-methanoyl)-benzenesulfonamide
• GYNE-SULF COMPONENT SULFABENZAMIDE
• S0582
• KBioSS_001462
• Sulfabenzamide, United States Pharmacopeia (USP) Reference Standard
• CAS-127-71-9
• G58F8OPL4I
• Triple sulfa (sulfabenzamide)
• Spectrum4_000341
• NCGC00016385-04
• Sulfabenzamide [USAN:USP:INN:BAN]
• SULFABENZAMIDE COMPONENT OF TRYSUL
• NCGC00016385-01
• SULFABENZAMIDE [WHO-DD]
• 4-14-00-02664 (Beilstein Handbook Reference)
• AC-24189
• Spectrum2_001317
• J-005533
• MLS000069716
• BRD-K59983611-001-15-1
• N-benzoyl-4-aminobenzenesulfonamide
• IDI1_000537
• BRN 2139003
• SULFABENZAMIDE [ORANGE BOOK]
• VAGILIA COMPONENT SULFABENZAMIDE
• Prestwick3_000711
• NCGC00016385-06
• Pharmakon1600-01500544
• EN300-7411279
• SULFABENZAMIDE [USP IMPURITY]
• EINECS 204-859-4
• Sulfanilamide, N(sup1)-benzoyl-
• FT-0631744
• HMS501K19
• CHEMBL1243
• MFCD00044890
• HMS3714O03
• NCGC00016385-03
• DTXCID5025287
• Sulfabenzamide, VETRANAL(TM), analytical standard
• SULFABENZAMIDE COMPONENT OF VAGILIA
• SULFABENZAMIDE [INN]
• KBio2_004030
• Sulfabenzamide (USP/INN)
• Spectrum3_000569
• BSPBio_000921
• NSC-757322
• SULFABENZAMIDE [USAN]
• BRD-K59983611-001-05-2
• CS-4442
• BSPBio_001958
• NSC-74587
• Sulfanilamide, N(sup 1)-benzoyl-
• N1-Benzoylsulfanilamide
• CHEBI:94677
• Benzamide, N-((4-aminophenyl)sulfonyl)-
• SULFABENZAMIDE [USP-RS]
• HY-B0960
• 4-Amino-N-benzoylbenzenesulfonamide #
• SR-01000000178-2
• NS00008182
• SULTRIN COMPONENT SULFABENZAMIDE
• D05946
• N-(4-aminobenzene-1-sulfonyl)benzamide
• N(sup 1)-Benzoylsulfanilamide
• NCGC00016385-02
• SBI-0051518.P003
• Q7636176
• DB09355
• Sultrin
• SULFABENZAMIDE [VANDF]
• KBio1_000537
• SR-01000000178
• GTPL12632
• NSC757322
• Prestwick1_000711
• HMS2092I11
• BS-4997
• SULFABENZAMIDE [MI]
• HMS1570O03
• AB00052093_15
• SULFABENZAMIDE [MART.]
• N-(4-aminophenylsulfonyl)benzamide
• BS4
• HMS2234F05
• SPECTRUM1500544
• SULFABENZAMIDE COMPONENT OF SULTRIN
• NCGC00016385-08
• NSC74587
• Tox21_110410
• KBioGR_000741
• STK985629
• BRD-K59983611-001-21-9
• DB-041871
• SULFABENZAMIDE (USP-RS)
• 204-859-4
• FS27929
• HY-B0960R
• SULFABENZAMIDE (MART.)
• Sulfabenzamide (Standard)
• SULFABENZAMIDE (USP IMPURITY)
• N-[(4-Aminophenyl)sulfonyl]-benzamide;N-(Benzoyl)-4-aminobenzenesulfonamide;N1-Benzoylsulfanilamide

• MDL： MFCD00044890
• Inchi： 1S/C13H12N2O3S/c14-11-6-8-12(9-7-11)19(17,18)15-13(16)10-4-2-1-3-5-10/h1-9H,14H2,(H,15,16)
• InChI Key： PBCZLFBEBARBBI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 276.05700
• Monoisotopic Mass: 276.056863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 97.6
• Molecular Weight: 276.31g/mol

Experimental Properties

• Color/Form: White to grayish white solid
• Density: 1.3261 (rough estimate)
• Melting Point: 180.0 to 184.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.6360 (estimate)
• Solubility: 0.00 M
• Water Partition Coefficient: 0.3 g/L (20 ºC)
• PSA: 97.64000
• LogP: 3.44040
• Sensitiveness: Sensitive to heat
• pka: 4.57(at 25℃)
• Merck: 8897

Sulfabenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3249
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：CV5802500
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Other Chemical Reagents

Additional information on Sulfabenzamide

Exploring Sulfabenzamide (CAS No. 127-71-9): Properties, Applications, and Market Insights

Sulfabenzamide (CAS No. 127-71-9) is a sulfonamide derivative with significant applications in pharmaceuticals and research. This compound, known for its antibacterial properties, has garnered attention in the medical and scientific communities. With the increasing demand for antibacterial agents and sulfonamide-based drugs, understanding Sulfabenzamide's characteristics and uses is essential for researchers and industry professionals.

The chemical structure of Sulfabenzamide features a sulfonamide group, which is responsible for its biological activity. This group enables the compound to inhibit bacterial growth by interfering with folate synthesis, a critical metabolic pathway in microorganisms. As a result, Sulfabenzamide has been explored for its potential in treating bacterial infections, particularly in topical formulations. Recent studies have also investigated its role in combination therapies, addressing the growing concern of antibiotic resistance—a hot topic in modern healthcare.

In the pharmaceutical industry, Sulfabenzamide is often used as an intermediate in the synthesis of more complex drugs. Its versatility makes it valuable for developing new antimicrobial agents, especially in the era of multidrug-resistant bacteria. Researchers are increasingly focusing on optimizing its efficacy and safety profile, aligning with the global push for sustainable healthcare solutions. This trend reflects the compound's relevance in addressing contemporary medical challenges.

Beyond its pharmaceutical applications, Sulfabenzamide is also utilized in research settings. Scientists employ it as a reference standard in analytical chemistry, ensuring the accuracy of drug testing and quality control processes. Its stability and well-defined properties make it a reliable choice for laboratories worldwide. Additionally, the compound's role in biochemical studies highlights its importance in advancing our understanding of bacterial mechanisms and drug interactions.

The market for Sulfabenzamide is influenced by several factors, including the demand for innovative antibacterial treatments and regulatory developments in the pharmaceutical sector. With the rise of personalized medicine and precision healthcare, the need for specialized compounds like Sulfabenzamide is expected to grow. Industry reports suggest that the global sulfonamide market will expand steadily, driven by advancements in drug development and increasing healthcare expenditures.

From an environmental perspective, the production and disposal of Sulfabenzamide must adhere to stringent guidelines to minimize ecological impact. Manufacturers are adopting green chemistry principles to reduce waste and improve sustainability. This approach aligns with the broader shift toward eco-friendly pharmaceuticals, a topic gaining traction among consumers and policymakers alike.

In conclusion, Sulfabenzamide (CAS No. 127-71-9) remains a compound of significant interest due to its multifaceted applications and potential in addressing global health challenges. Its role in antibacterial research, drug development, and analytical chemistry underscores its importance in both scientific and industrial contexts. As the demand for effective and sustainable healthcare solutions continues to rise, Sulfabenzamide will likely remain a key player in the evolving landscape of medical science.